bromo(dimethylphosphoryl)methane
Overview
Description
Bromo(dimethylphosphoryl)methane (BDPM) is an organophosphorus compound that is widely used in scientific research. It is a versatile compound that can be used for a variety of purposes, such as synthesis of organic compounds, catalysis of biochemical reactions, and study of the mechanism of action of enzymes. BDPM has been used in research for over four decades and has become an invaluable tool for scientists in the fields of organic chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Bromo(dimethylphosphoryl)methane has been used extensively in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool to study enzyme mechanisms of action. bromo(dimethylphosphoryl)methane has been used to study the mechanism of action of enzymes involved in the metabolism of drugs, hormones, and other biologically active compounds. It has also been used to study the mechanism of action of enzymes involved in the synthesis of fatty acids, amino acids, and other biochemical pathways.
Mechanism of Action
Bromo(dimethylphosphoryl)methane works by forming a covalent bond with the active site of an enzyme. This bond alters the structure of the enzyme, which in turn affects the enzyme’s ability to catalyze a reaction. The bond is relatively weak and is easily broken, allowing the enzyme to return to its original state.
Biochemical and Physiological Effects
The effects of bromo(dimethylphosphoryl)methane on biochemical and physiological systems have been studied extensively. It has been shown to inhibit the activity of enzymes involved in drug metabolism, hormone synthesis, and other biochemical pathways. It has also been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids and amino acids.
Advantages and Limitations for Lab Experiments
The primary advantage of using bromo(dimethylphosphoryl)methane in laboratory experiments is its versatility. It can be used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a tool to study enzyme mechanisms of action. It is also relatively inexpensive and easy to obtain. However, it is important to note that bromo(dimethylphosphoryl)methane is toxic and should be handled with care.
Future Directions
Future research on bromo(dimethylphosphoryl)methane could focus on its potential applications in drug discovery and development. It could also be used to study the mechanism of action of enzymes involved in the metabolism of drugs and hormones. Additionally, further research could be conducted to determine the effects of bromo(dimethylphosphoryl)methane on other biochemical pathways and physiological systems. Finally, further research could be conducted to determine the potential toxicity of bromo(dimethylphosphoryl)methane and to develop methods to reduce its toxicity.
Synthesis Methods
Bromo(dimethylphosphoryl)methane can be synthesized by a variety of methods, including the reaction of dimethylphosphite with bromine in an organic solvent. The reaction is typically carried out at room temperature and produces a white solid that is soluble in organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of bromo(dimethylphosphoryl)methane can be achieved through the reaction of dimethylphosphoryl chloride with bromomethane.", "Starting Materials": ["Dimethylphosphoryl chloride", "Bromomethane"], "Reaction": [ "Add dimethylphosphoryl chloride dropwise to a solution of bromomethane in anhydrous ether.", "Heat the reaction mixture under reflux for several hours.", "Allow the mixture to cool and filter the precipitated product.", "Wash the product with ether and dry under vacuum to obtain bromo(dimethylphosphoryl)methane as a colorless liquid." ] } | |
CAS RN |
37016-57-2 |
Product Name |
bromo(dimethylphosphoryl)methane |
Molecular Formula |
C3H8BrOP |
Molecular Weight |
171 |
Purity |
95 |
Origin of Product |
United States |
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